Cas no 1804842-34-9 (Methyl 4-methyl-3-nitro-5-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 4-methyl-3-nitro-5-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804842-34-9
• MF: C₁₀H₉F₃N₂O₅
• MW: 294.184073209763
• CID: 4842929
• Update Time: 2025-05-20

Methyl 4-methyl-3-nitro-5-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methyl-3-nitro-5-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H9F3N2O5/c1-5-7(20-10(11,12)13)4-14-6(3-8(16)19-2)9(5)15(17)18/h4H,3H2,1-2H3
• InChI Key： HFAORSLUZYBWTH-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(CC(=O)OC)C(=C1C)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 2.1
• Topological Polar Surface Area: 94.2

Additional information on Methyl 4-methyl-3-nitro-5-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Overview of Methyl 4-methyl-3-nitro-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804842-34-9)

Methyl 4-methyl-3-nitro-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804842-34-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of nitro-substituted pyridines, which are widely studied for their unique chemical properties and potential biological activities. The presence of a trifluoromethoxy group and a methyl ester moiety enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in compounds like Methyl 4-methyl-3-nitro-5-(trifluoromethoxy)pyridine-2-acetate for their potential role in drug discovery. The nitro group in this compound can be reduced to an amine, enabling further functionalization, which is a common strategy in medicinal chemistry. This versatility aligns with current trends in small molecule drug development and precision agriculture.

The synthesis of CAS No. 1804842-34-9 typically involves multi-step reactions, including nitration and esterification, to achieve the desired substitution pattern. Its molecular structure has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency for research purposes. The compound's solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO) makes it suitable for various experimental conditions.

One of the most searched topics related to pyridine-based compounds is their environmental impact and biodegradability. While Methyl 4-methyl-3-nitro-5-(trifluoromethoxy)pyridine-2-acetate is primarily used in controlled laboratory settings, its ecological footprint is a subject of ongoing study. Researchers are exploring green chemistry approaches to minimize waste and improve the sustainability of such synthetic processes. This aligns with global efforts to promote eco-friendly chemical manufacturing.

Another area of interest is the compound's potential biological activity. Preliminary studies suggest that nitro-substituted pyridines may exhibit antimicrobial or antifungal properties, though further validation is required. This has sparked discussions in online forums and scientific communities about its possible applications in crop protection and veterinary medicine. However, it is crucial to note that extensive toxicological studies are necessary before any commercial use.

From a commercial perspective, CAS No. 1804842-34-9 is available through specialized chemical suppliers, often in small quantities for research purposes. Pricing and availability can vary based on demand and production scale. Researchers frequently search for alternative synthesis routes or cost-effective substitutes to optimize their workflows. The compound's stability under storage conditions is also a common query, with recommendations to store it in a cool, dry environment away from light.

In conclusion, Methyl 4-methyl-3-nitro-5-(trifluoromethoxy)pyridine-2-acetate represents a fascinating example of modern heterocyclic chemistry. Its structural features and potential applications make it a subject of ongoing research across multiple disciplines. As the scientific community continues to explore its properties, this compound may play a pivotal role in advancing pharmaceutical innovation and sustainable agrochemicals.